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Compound of Interest

Compound Name: 4-Benzylbenzenesulfonamide

Cat. No.: B074311

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide addresses the chemical identifiers and synthetic methodologies related to
4-Benzylbenzenesulfonamide. Initial database searches indicate that the specific isomeric
structure of 4-Benzylbenzenesulfonamide, where a benzyl group is directly attached to the
4th position of the benzene ring of a benzenesulfonamide moiety, is not readily indexed with a
unique CAS number or other standard chemical identifiers in major public databases. Searches
predominantly yield data for isomers where the benzyl group is located on the nitrogen atom of
the sulfonamide group or the amino group of a related structure.

This guide will provide a detailed overview of the chemical identifiers for these closely related,
and often confused, compounds. Furthermore, it will present an experimental protocol for the
synthesis of a representative N-benzylated sulfonamide, offering valuable insights into the
synthetic routes for this class of compounds.

Chemical Identifiers of Related
Benzylbenzenesulfonamide Isomers

Due to the limited availability of data for 4-Benzylbenzenesulfonamide, the following table
summarizes the chemical identifiers for two common, structurally related isomers. It is crucial
for researchers to distinguish between these isomers to ensure the correct compounds are
used in their studies.
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4-Amino-N-benzylbenzene-

4-

Identifier . ((Phenylmethyl)amino)ben
1-sulfonamide ]
zenesulfonamide
CAS Number 1709-54-2[1] 104-22-3[2]
PubChem CID 66909[1] 2755709[2]
4-
4-amino-N- ]
IUPAC Name ] (benzylamino)benzenesulfona
benzylbenzenesulfonamide[1] )
mide[2]
SMILES C1=CC=C(C=C1)CNS(=0) C1=CC=C(C=C1)CNC2=CC=
(=0)C2=CC=C(C=C2)N[1] C(C=C2)S(=0)(=0)N[2]
INChl=1S/C13H14N202S/c14- INChl=1S/C13H14N202S/c14-
InChi 12-6-8-13(9-7-12)18(16,17)15- 18(16,17)13-8-6-12(7-9-13)15-
n
10-11-4-2-1-3-5-11/h1- 10-11-4-2-1-3-5-11/h1-
9,15H,10,14H2[1] 9,15H,10H2,(H2,14,16,17)[2]
ZHKXBELKPQXYEH- HLIBJQGJVDHCNB-
InChlKey

UHFFFAOYSA-N[1]

UHFFFAOYSA-N[2]

Molecular Formula

C13H14N202S[1]

C13H14N202S[2]

Molecular Weight

262.33 g/mol [1]

262.33 g/mol [2]

Experimental Protocols: Synthesis of N-Benzyl-4-
methylbenzenesulfonamide

While a specific protocol for 4-Benzylbenzenesulfonamide is not available, the synthesis of

the related compound, N-benzyl-4-methylbenzenesulfonamide, provides a relevant and

detailed experimental methodology for the N-alkylation of sulfonamides. This procedure can be

adapted for the synthesis of other N-substituted sulfonamides.

Reaction: Synthesis of 4-methyl-N-(4-methylbenzyl)benzenesulfonamide[3]

Materials:

 p-Toluenesulfonyl chloride
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4-Methylbenzylamine

Pyridine

Dichloromethane (degassed)

5 M HCI

Water

Procedure:

e To a stirring mixture of 4-methylbenzylamine (0.75 ml, 5.90 mmol) and pyridine (0.48 ml,
5.90 mmol) in 10 ml of degassed dichloromethane, add p-toluenesulfonyl chloride (1.00 g,
5.25 mmol) dropwise under a nitrogen atmosphere.[3]

 Stir the reaction mixture at room temperature for 24 hours under a nitrogen atmosphere.[3]
 Acidify the mixture with 5 M HCI and dilute with 15 ml of dichloromethane.[3]

e Wash the organic phase with water.[3]

o Combine the aqueous layers and back-extract with dichloromethane (10 ml).[3]

e The resulting product can then be purified and characterized using standard laboratory
techniques.

Visualizing Synthetic Pathways

The following diagrams, generated using the DOT language, illustrate the general synthetic
workflow for the preparation of N-substituted benzenesulfonamides, which is a common theme
among the identified related compounds.
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Caption: General synthesis of N-substituted benzenesulfonamides.
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Caption: Experimental workflow for sulfonamide synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: 4-Benzylbenzenesulfonamide and
Related Compounds]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074311#4-benzylbenzenesulfonamide-cas-number-
and-chemical-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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